Cas no 2137993-09-8 (N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide)

• Product Name: N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide
• CAS No: 2137993-09-8
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6484244
• PubChem ID: 165450733
• Update Time: 2025-05-20

N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide
• EN300-712286
• 2137993-09-8

• Inchi： 1S/C11H21N3O/c1-2-3-5-13-10(15)14-6-4-11(9-14)7-12-8-11/h12H,2-9H2,1H3,(H,13,15)
• InChI Key： SGYQILXVEYCQCB-UHFFFAOYSA-N
• SMILES： O=C(NCCCC)N1CCC2(C1)CNC2

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.4Ų

Additional information on N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide

Introduction to N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide (CAS No. 2137993-09-8)

N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide, a compound with the chemical identifier CAS No. 2137993-09-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic diamines, which have garnered considerable attention due to their unique structural properties and potential biological activities. The spirocyclic framework of this molecule contributes to its distinct conformational flexibility, making it a promising candidate for various therapeutic applications.

The synthesis and characterization of N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide have been the focus of numerous research studies aimed at elucidating its pharmacological profile and exploring its utility in drug development. The presence of a carboxamide functional group in the molecular structure enhances its solubility and bioavailability, which are critical factors in the design of effective pharmaceutical agents. Furthermore, the spirocyclic core provides a scaffold that can be modified to target specific biological pathways, offering a versatile platform for medicinal chemistry innovation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide with various biological targets. These studies have revealed that the compound exhibits potent binding affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary data indicate that this compound may interact with enzymes involved in neurotransmitter synthesis and signaling, which could make it relevant for treating neurological disorders.

The pharmacokinetic properties of N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide have also been extensively studied. Its butyl substituent contributes to its metabolic stability, allowing for prolonged half-life and sustained therapeutic effects. Additionally, the compound's ability to cross the blood-brain barrier has been demonstrated in preclinical models, indicating its potential for treating central nervous system (CNS) disorders. These findings have spurred further investigation into its neuropharmacological applications.

In vitro and in vivo studies have provided valuable insights into the biological activities of N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide. Research has shown that this compound exhibits anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Moreover, it has demonstrated antioxidant effects, which are relevant for combating oxidative stress-related diseases such as neurodegenerative disorders. These findings underscore the compound's potential as a multitargeted therapeutic agent capable of addressing multiple pathological processes.

The synthetic route to N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The spirocyclic core is typically constructed through a cycloaddition reaction between a diene and a dienophile, followed by functional group modifications to introduce the carboxamide moiety. This synthetic approach underscores the importance of innovative strategies in constructing complex molecular architectures required for advanced pharmaceuticals.

The development of novel drug candidates like N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of high-throughput screening technologies has accelerated the identification of lead compounds with promising biological activities. Additionally, advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have facilitated the precise structural elucidation and purity assessment of these compounds.

The future prospects for N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide are promising, with ongoing research aimed at optimizing its pharmacological profile and exploring new therapeutic indications. The compound's unique structural features offer a rich foundation for further derivatization and lead optimization efforts. As our understanding of disease mechanisms continues to evolve, compounds like this one are poised to play a pivotal role in next-generation therapeutics.

In conclusion, N-butyl-2,6-diazaspiro[3.4]octane-6-carboxamide (CAS No. 2137993-09-8) exemplifies the intersection of innovative chemistry and biology in drug discovery. Its distinctive structure and promising biological activities position it as a valuable asset in the quest for novel therapeutic interventions across multiple disease areas.